Cas no 15985-25-8 (5-[(3,4-Dimethoxyphenyl)methylidene]-3-phenyl-2-sulfanylideneimidazolidin-4-one)

• Product Name: 5-[(3,4-Dimethoxyphenyl)methylidene]-3-phenyl-2-sulfanylideneimidazolidin-4-one
• CAS No: 15985-25-8
• MF: C₁₈H₁₆N₂O₃S
• MW: 340.396243095398
• MDL: MFCD08134961
• CID: 4702257
• Update Time: 2025-10-31

5-[(3,4-Dimethoxyphenyl)methylidene]-3-phenyl-2-sulfanylideneimidazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (5E)-5-(3,4-dimethoxybenzylidene)-2-mercapto-3-phenyl-3,5-dihydro-4H-imidazol-4-one
• CBMicro_035335
• 5-[(3,4-dimethoxyphenyl)methylidene]-3-phenyl-2-sulfanylideneimidazolidin-4-one
• 5-[(3,4-Dimethoxyphenyl)methylidene]-3-phenyl-2-sulfanylideneimidazolidin-4-one

• MDL： MFCD08134961
• Inchi： 1S/C18H16N2O3S/c1-22-15-9-8-12(11-16(15)23-2)10-14-17(21)20(18(24)19-14)13-6-4-3-5-7-13/h3-11H,1-2H3,(H,19,24)
• InChI Key： YCHBBPYKSIETDT-UHFFFAOYSA-N
• SMILES： S=C1NC(=CC2C=CC(=C(C=2)OC)OC)C(N1C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 516
• Topological Polar Surface Area: 82.9

5-[(3,4-Dimethoxyphenyl)methylidene]-3-phenyl-2-sulfanylideneimidazolidin-4-one Security Information

• HazardClass：IRRITANT

Additional information on 5-[(3,4-Dimethoxyphenyl)methylidene]-3-phenyl-2-sulfanylideneimidazolidin-4-one

Professional Introduction to Compound with CAS No. 15985-25-8 and Product Name: 5-[(3,4-Dimethoxyphenyl)methylidene]-3-phenyl-2-sulfanylideneimidazolidin-4-one

The compound with the CAS number 15985-25-8 and the product name 5-[(3,4-Dimethoxyphenyl)methylidene]-3-phenyl-2-sulfanylideneimidazolidin-4-one represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This compound, characterized by its intricate structural framework, has garnered significant attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including aromatic rings, sulfur-containing moieties, and imidazolidinone scaffolds, makes it a versatile candidate for further exploration.

Recent advancements in the field of synthetic organic chemistry have enabled the development of novel methodologies for constructing complex heterocyclic systems. The structure of 5-[(3,4-Dimethoxyphenyl)methylidene]-3-phenyl-2-sulfanylideneimidazolidin-4-one exemplifies the elegance of such synthetic strategies. The compound's core structure, an imidazolidinone ring system, is a well-known motif in medicinal chemistry, often employed in the design of bioactive molecules. The substitution pattern around the imidazolidinone ring, particularly the (3,4-Dimethoxyphenyl)methylidene and 3-phenyl groups, contributes to its unique chemical properties and biological activity.

In the context of drug discovery, the sulfanylidene moiety in this compound is particularly noteworthy. Sulfur-containing compounds have long been recognized for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The sulfanylidene group in 5-[(3,4-Dimethoxyphenyl)methylidene]-3-phenyl-2-sulfanylideneimidazolidin-4-one is expected to play a crucial role in modulating the compound's interaction with biological targets. This feature makes it an attractive scaffold for designing molecules with enhanced pharmacological profiles.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a central role in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is implicated in numerous diseases, particularly cancer. The structural features of 5-[(3,4-Dimethoxyphenyl)methylidene]-3-phenyl-2-sulfanylideneimidazolidin-4-one, including its aromatic rings and sulfur-containing groups, suggest that it may interact with kinase active sites effectively. This hypothesis is supported by recent studies demonstrating the efficacy of similar sulfanylidene-containing compounds in inhibiting various kinases.

Furthermore, the (3,4-Dimethoxyphenyl) group in the molecule adds another layer of complexity and functionality. Dimethoxybenzene derivatives are known for their diverse biological activities and have been widely used in pharmaceuticals. The methoxy groups provide electronic effects that can modulate the compound's binding affinity to biological targets. This feature makes 5-[(3,4-Dimethoxyphenyl)methylidene]-3-phenyl-2-sulfanylideneimidazolidin-4-one a promising candidate for further optimization as a drug candidate.

Recent computational studies have also highlighted the potential of this compound as a scaffold for drug development. Molecular modeling techniques have been employed to explore its interactions with various biological targets. These studies suggest that the compound can effectively bind to kinase active sites due to its optimized steric and electronic properties. Additionally, the presence of multiple hydrogen bonding donors and acceptors in its structure enhances its binding affinity and selectivity.

The synthesis of 5-[(3,4-Dimethoxyphenyl)methylidene]-3-phenyl-2-sulfanylideneimidazolidin-4-one represents a significant achievement in synthetic chemistry. The multi-step synthesis involves key reactions such as condensation reactions between aldehydes and ketones with imidazolidinone precursors. These reactions are facilitated by appropriate catalysts and reaction conditions that ensure high yields and purity of the final product.

In conclusion,5-[(3,4-Dimethoxyphenyl)methylidene]-3-phenyl-2-sulfanylideneimidazolidin-4-one is a structurally complex and functionally diverse molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration as a kinase inhibitor and other therapeutic applications. The recent advancements in synthetic organic chemistry have made it possible to construct such complex molecules efficiently, paving the way for novel drug discovery efforts.